N-(4-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]amino}phenyl)-5-methoxy-2,4-dimethylbenzene-1-sulfonamide

• IUPAC Name: N-[4-[[4-(dimethylamino)-6-methylpyrimidin-2-yl]amino]phenyl]-5-methoxy-2,4-dimethylbenzenesulfonamide
• InChI: InChI=1S/C22H27N5O3S/c1-14-11-15(2)20(13-19(14)30-6)31(28,29)26-18-9-7-17(8-10-18)24-22-23-16(3)12-21(25-22)27(4)5/h7-13,26H,1-6H3,(H,23,24,25)
• InChI Key: PZTGKIMQQQZCFQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1OC)S(=O)(=O)NC2=CC=C(C=C2)NC3=NC(=CC(=N3)N(C)C)C)C
• Molecular Formula: C22H27N5O3S
• Molecular Weight: 441.5 g/mol
• CAS No.: 946220-90-2

Description

The compound is a sulfonamide derivative, which is a common functional group in many pharmaceutical drugs. Sulfonamides have a wide range of medicinal properties including antibiotic, antidiabetic, diuretic, and antithyroid activity.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the appropriate aromatic compounds and building up the structure through various reactions such as nucleophilic substitution, amide coupling, and sulfonation.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple aromatic rings, a sulfonamide group, and a pyrimidine ring. The presence of the dimethylamino group could potentially allow for hydrogen bonding.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. For example, the aromatic rings could undergo electrophilic aromatic substitution, and the sulfonamide group could potentially be hydrolyzed under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For example, the presence of multiple aromatic rings and a sulfonamide group would likely make the compound relatively non-polar and lipophilic.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Sulfonamides, for example, are known to inhibit the enzyme dihydropteroate synthase, which is involved in the synthesis of folic acid in bacteria.

Safety and Hazards

As with any chemical compound, the safety and hazards would depend on the specific properties of the compound. It’s important to handle all chemical compounds with appropriate safety precautions.

Future Directions

The future directions for research on this compound could potentially involve further investigation into its biological activity, potential medicinal uses, and methods for its synthesis.